molecular formula C17H26O3 B8777125 3-(Decyloxy)benzoic acid CAS No. 79785-46-9

3-(Decyloxy)benzoic acid

Cat. No. B8777125
CAS RN: 79785-46-9
M. Wt: 278.4 g/mol
InChI Key: GQQMIUHFDWGLCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Decyloxy)benzoic acid is a useful research compound. Its molecular formula is C17H26O3 and its molecular weight is 278.4 g/mol. The purity is usually 95%.
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properties

CAS RN

79785-46-9

Molecular Formula

C17H26O3

Molecular Weight

278.4 g/mol

IUPAC Name

3-decoxybenzoic acid

InChI

InChI=1S/C17H26O3/c1-2-3-4-5-6-7-8-9-13-20-16-12-10-11-15(14-16)17(18)19/h10-12,14H,2-9,13H2,1H3,(H,18,19)

InChI Key

GQQMIUHFDWGLCQ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCOC1=CC=CC(=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 3-decyloxybenzoate (9.64 g, 0.033 mol) and sodium hydroxide (6.60 g, 0.165 mol) in methanol (150 ml) and water (15 ml) was heated under reflux for 2 h. The reaction mixture was then allowed to cool, followed by addition of dilute HCl (100 ml). The crude product was filtered off, washed with water and then dried in vacuo. The material was recrystallised to yield colourless crystals.
Quantity
9.64 g
Type
reactant
Reaction Step One
Quantity
6.6 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two

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